Cas no 478043-27-5 (2-[5,7-Bis(trifluoromethyl)-1,8-naphthyridin-2-yl]-2-(2-chlorophenyl)acetonitrile)

2-[5,7-Bis(trifluoromethyl)-1,8-naphthyridin-2-yl]-2-(2-chlorophenyl)acetonitrile structure
478043-27-5 structure
Product Name:2-[5,7-Bis(trifluoromethyl)-1,8-naphthyridin-2-yl]-2-(2-chlorophenyl)acetonitrile
CAS No:478043-27-5
MF:C18H8ClF6N3
MW:415.719643592834
CID:854262
Update Time:2023-08-02

2-[5,7-Bis(trifluoromethyl)-1,8-naphthyridin-2-yl]-2-(2-chlorophenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 1,8-Naphthyridine-2-acetonitrile,alpha-(2-chlorophenyl)-5,7-bis(trifluoromethyl)-(9CI)
    • 2-[5,7-bis(trifluoromethyl)-1,8-naphthyridin-2-yl]-2-(2-chlorophenyl)acetonitrile
    • 2-[5,7-bis(trifluoromethyl)[1,8]naphthyridin-2-yl]-2-(2-chlorophenyl)acetonitrile
    • 2-[5,7-Bis(trifluoromethyl)-1,8-naphthyridin-2-yl]-2-(2-chlorophenyl)acetonitrile
    • Inchi: 1S/C18H8ClF6N3/c19-13-4-2-1-3-9(13)11(8-26)14-6-5-10-12(17(20,21)22)7-15(18(23,24)25)28-16(10)27-14/h1-7,11H
    • InChI Key: XTOBHZKOWUALDS-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1C(C#N)C1C=CC2C(=NC(C(F)(F)F)=CC=2C(F)(F)F)N=1

Computed Properties

  • Exact Mass: 415.031
  • Monoisotopic Mass: 415.031
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 2
  • Complexity: 600
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.6
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